Cas no 103997-05-3 (Benzo[g][1]benzofuran-2-carbaldehyde)

• Product Name: Benzo[g][1]benzofuran-2-carbaldehyde
• CAS No: 103997-05-3
• MF: C₁₃H₈O₂
• MW: 196.20142364502
• CID: 1147216
• PubChem ID: 14555868
• Update Time: 2025-04-20

Benzo[g][1]benzofuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[g][1]benzofuran-2-carbaldehyde
• ACMC-20m6sn
• naphtho[1,2-b]furan-2-carbaldehyde
• Naphtho[1,2-b]furan-2-carboxaldehyde
• CTK0G6666
• AKOS014762515
• Naptho[1,2-b]furan-2-carbaldehyde
• AGN-PC-001SY5
• ACMC-20m6sn; naphtho[1,2-b]furan-2-carbaldehyde; Naphtho[1,2-b]furan-2-carboxaldehyde; CTK0G6666; AKOS014762515; Naptho[1,2-b]furan-2-carbaldehyde; naphtho[1,2-b]furan-2-carboxaldehyde; AGN-PC-001SY5;
• 103997-05-3
• DTXSID60561642
• SCHEMBL9525912

• Inchi： 1S/C13H8O2/c14-8-11-7-10-6-5-9-3-1-2-4-12(9)13(10)15-11/h1-8H
• InChI Key： HSINFBUEWVXJAN-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC2=CC=C3C=CC=CC3=C12

Computed Properties

• Exact Mass: 196.05244
• Monoisotopic Mass: 196.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21